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Compound of Interest

Compound Name: RY796

cat. No.: B15587342

A Selective Voltage-Gated Potassium (Kv2) Channel
Inhibitor

Audience: Researchers, scientists, and drug development professionals.

Introduction

RY796 is a potent and selective inhibitor of the voltage-gated potassium (Kv) channels Kv2.1
and Kv2.2.[1] These channels are crucial regulators of neuronal excitability and play a
significant role in shaping the action potential waveform.[2][3][4][5] Inhibition of Kv2 channels
by RY796 has been shown to broaden the action potential and increase neuronal firing
frequency, making it a valuable tool for studying the physiological roles of these channels and
for investigating their potential as therapeutic targets in neurological disorders.[3][4][5]

This document provides detailed protocols for the dissolution and storage of RY796 for both in
vitro and in vivo applications, along with a summary of its key characteristics.

Physicochemical and Biological Properties

A summary of the known physicochemical and biological properties of RY796 is presented in
the table below.
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Property Value Reference
Molecular Formula C21H27Ns02 --INVALID-LINK--
Molecular Weight 353.46 g/mol [1]

CAS Number 1393441-53-6 [1]

Appearance White to off-white solid --INVALID-LINK--
Purity >98% (by HPLC) --INVALID-LINK--
ICs0 (Kv2.1) 0.25 uM [1]

ICso (Kv2.2) 0.09 uM [1]

Melting Point Not available

pKa Not available

Solubility Data

RY796 exhibits high solubility in dimethyl sulfoxide (DMSQO), a common solvent for preparing

stock solutions for in vitro studies. For in vivo applications, specific solvent formulations are

required to ensure solubility and bioavailability.

Solvent Solubility Notes
Sonication may be required to
achieve complete dissolution.
[1] Use of newly opened,
DMSO 100 mg/mL (282.92 mM)

anhydrous DMSO is
recommended as hygroscopic
DMSO can impact solubility.[1]

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

> 2.5 mg/mL (= 7.07 mM)

For in vivo use. Prepare fresh
on the day of use.[1]

10% DMSO, 90% Corn QOil

= 2.5 mg/mL (= 7.07 mM)

For in vivo use. Prepare fresh
on the day of use.[1]
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Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO for In
Vitro Use

This protocol describes the preparation of a 10 mM stock solution of RY796 in DMSO, suitable

for use in cell-based assays.

Materials:

RY796 powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)
Sterile, amber microcentrifuge tubes (e.g., 1.5 mL)
Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Protocol:

Equilibrate RY796: Allow the vial of RY796 powder to come to room temperature before
opening to prevent condensation.

Calculate Required Mass: Use the following formula to determine the mass of RY796
needed to prepare the desired volume of a 10 mM stock solution: Mass (mg) = 10 mmol/L *
Volume (L) * 353.46 g/mol * 1000 mg/g Example: For 1 mL of a 10 mM stock solution, weigh
out 3.53 mg of RY796.

Weigh RY796: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the calculated mass of RY796 powder into the tube.

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the tube. For a 10
mM stock solution from 3.53 mg of RY796, this would be 1 mL.
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o Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If
necessary, sonicate the solution in a water bath for short intervals until the compound is
completely dissolved.[1] Visually inspect the solution against a light source to ensure there
are no visible particulates.

o Aliquot and Store: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-20 pL) in sterile, amber microcentrifuge tubes.[6]

o Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]
Protect from light.

Note on Cell Culture Applications: When preparing working solutions for cell culture, the final
concentration of DMSO should be kept low (typically <0.1% to 0.5%) to avoid solvent-induced
cytotoxicity.[7] Always include a vehicle control (media with the same final concentration of
DMSO) in your experiments.

Preparation of a Dosing Solution for In Vivo Use

This protocol describes the preparation of a dosing solution of RY796 for in vivo studies using a
common co-solvent formulation.

Materials:

RY796 powder

Anhydrous DMSO

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NacCl)

Sterile tubes for mixing

Protocol:
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e Prepare a Concentrated DMSO Stock: Prepare a concentrated stock solution of RY796 in
DMSO (e.g., 25 mg/mL).

» Stepwise Addition of Solvents: For a final concentration of > 2.5 mg/mL, add the solvents
sequentially as follows (for a 1 mL final volume): a. To 100 pL of the 25 mg/mL RY796 stock
solution in DMSO, add 400 pL of PEG300. Mix thoroughly until the solution is clear. b. Add
50 pL of Tween-80 to the mixture and mix until homogeneous. c. Add 450 uL of sterile saline
to bring the final volume to 1 mL. Mix thoroughly.

o Use Immediately: It is recommended to prepare this dosing solution fresh on the day of use.
[1] If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[1]

Visualization of Signhaling Pathways and Workflows
Signaling Pathway of Kv2 Channel Inhibition by RY796

The following diagram illustrates the impact of RY796 on neuronal excitability through the
inhibition of Kv2.1 and Kv2.2 channels.
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Caption: Inhibition of Kv2.1/2.2 channels by RY796 impairs membrane repolarization, leading
to action potential broadening and increased neuronal firing.
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Experimental Workflow for RY796 Stock Solution
Preparation

The following diagram outlines the key steps for preparing a stock solution of RY796.
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Caption: Workflow for the preparation and storage of an RY796 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Differential Regulation of Action Potential Shape and Burst-Frequency Firing by BK and
Kv2 Channels in Substantia Nigra Dopaminergic Neurons | Journal of Neuroscience
[jneurosci.org]

o 3. Kv2 channel regulation of action potential repolarization and firing patterns in superior
cervical ganglion neurons and hippocampal CA1 pyramidal neurons - PubMed
[pubmed.ncbi.nlm.nih.gov]

¢ 4. Kv2 Channel Regulation of Action Potential Repolarization and Firing Patterns in Superior
Cervical Ganglion Neurons and Hippocampal CA1 Pyramidal Neurons - PMC
[pmc.ncbi.nlm.nih.gov]

o 5. researchgate.net [researchgate.net]
e 6. benchchem.com [benchchem.com]
e 7. cdn.stemcell.com [cdn.stemcell.com]

 To cite this document: BenchChem. [Application Notes and Protocols for RY796].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587342#protocol-for-dissolving-and-storing-ry796]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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